1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone

• IUPAC Name: 1-phenyl-3-(4-pyrazin-2-ylpiperazine-1-carbonyl)pyrrolidin-2-one
• InChI: InChI=1S/C19H21N5O2/c25-18(16-6-9-24(19(16)26)15-4-2-1-3-5-15)23-12-10-22(11-13-23)17-14-20-7-8-21-17/h1-5,7-8,14,16H,6,9-13H2
• InChI Key: OLSNPQSKQYXKJX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)C1C(=O)N2CCN(CC2)C3=NC=CN=C3)C4=CC=CC=C4
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone, also known as PNU-282987, is a selective agonist of α7 nicotinic acetylcholine receptors (nAChRs). It is a synthetic compound that has been extensively studied for its potential in treating various neurological and psychiatric disorders.

Scientific Research Applications

1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone has been extensively studied for its potential in treating various neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and depression. It has also been investigated for its role in enhancing cognitive function and memory. 1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone has been shown to improve learning and memory in animal models, and it has been suggested that it may have potential as a therapeutic agent for cognitive impairment associated with aging and neurodegenerative diseases.

Mechanism of Action

1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone is a selective agonist of α7 nAChRs, which are widely distributed in the central nervous system. Activation of these receptors has been shown to enhance synaptic plasticity and improve cognitive function. 1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone binds to the orthosteric site of the α7 nAChR, leading to the opening of the ion channel and the influx of calcium ions. This results in the release of neurotransmitters such as acetylcholine, glutamate, and dopamine, which are involved in learning and memory processes.
Biochemical and Physiological Effects:
1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone has been shown to have a range of biochemical and physiological effects. It has been demonstrated to enhance synaptic plasticity, increase the release of acetylcholine, and improve cognitive function in animal models. 1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone has also been shown to have neuroprotective effects, reducing oxidative stress and inflammation in the brain. It has been suggested that these effects may be mediated by the activation of α7 nAChRs, which are involved in regulating neuronal survival and synaptic plasticity.

Advantages and Limitations for Lab Experiments

1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone has several advantages for laboratory experiments. It is a highly selective agonist of α7 nAChRs, which allows for the specific activation of these receptors without affecting other neurotransmitter systems. 1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone is also stable and can be easily synthesized, making it a useful tool for studying the role of α7 nAChRs in various physiological and pathological conditions.
However, there are also limitations to using 1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone in laboratory experiments. It has a relatively short half-life, which may limit its effectiveness in long-term studies. 1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone also has low solubility in water, which can make it difficult to administer in vivo. Finally, the effects of 1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone may vary depending on the experimental conditions, making it important to carefully control for factors such as dose and timing.

Future Directions

There are several future directions for research on 1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone. One area of interest is the potential of 1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone as a therapeutic agent for cognitive impairment associated with aging and neurodegenerative diseases. Further studies are needed to determine the optimal dose and administration route for 1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone, as well as its long-term effects on cognitive function.
Another area of interest is the role of 1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone in regulating synaptic plasticity and neuronal survival. It has been suggested that 1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone may have neuroprotective effects, and further studies are needed to investigate this potential therapeutic application.
Finally, there is a need for further research on the biochemical and physiological effects of 1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone. Studies are needed to determine the specific mechanisms by which 1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone enhances synaptic plasticity and improves cognitive function, as well as the potential side effects of long-term administration.

Synthesis Methods

The synthesis of 1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone involves the reaction of 4-(2-pyrazinyl)-1-piperazinecarboxylic acid with phenyl isocyanate in the presence of triethylamine. The resulting intermediate is then treated with 2-pyrrolidinone to yield 1-phenyl-3-{[4-(2-pyrazinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone. The compound has been synthesized using various methods, including solid-phase synthesis and solution-phase synthesis.